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Compound of Interest

Compound Name: N,N-Dibutylaniline

CAS No.: 613-29-6

Cat. No.: B1345182

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Dibutylaniline, a

tertiary amine with significant applications in chemical synthesis and various industrial

processes. This document details its core properties, synthesis, and key chemical reactions,

presented in a manner accessible to researchers, scientists, and professionals in drug

development.

Core Properties of N,N-Dibutylaniline
N,N-Dibutylaniline is a substituted aniline featuring two butyl groups attached to the nitrogen

atom. Its physical and chemical properties are summarized below, providing essential data for

its handling, application, and analysis.
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Property Value Reference

CAS Number 613-29-6 [1][2]

Molecular Weight 205.34 g/mol [1][2]

Molecular Formula C₁₄H₂₃N [1]

Appearance
Clear yellow-brown to reddish-

brown liquid
[1]

Boiling Point 269-270 °C [1]

Density 0.906 g/mL at 25 °C [1]

Refractive Index 1.518 (at 20 °C) [1]

Synthesis of N,N-Dibutylaniline: An Experimental
Protocol
The synthesis of N,N-Dibutylaniline is typically achieved through the N-alkylation of aniline.

This reaction involves the nucleophilic substitution of a haloalkane, in this case, a butyl halide,

by aniline. The following protocol outlines a general laboratory procedure for its synthesis.

Reaction: Aniline + 2 Butyl Bromide → N,N-Dibutylaniline

Materials:

Aniline

1-Bromobutane

Sodium carbonate (or another suitable base)

Anhydrous solvent (e.g., acetonitrile, DMF)

Magnetic stirrer and heating mantle

Round-bottom flask
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Reflux condenser

Separatory funnel

Rotary evaporator

Standard glassware for extraction and distillation

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve aniline in the chosen anhydrous solvent.

Addition of Base: Add a slight molar excess of a base, such as sodium carbonate, to the

reaction mixture. The base will neutralize the hydrobromic acid formed during the reaction.

Addition of Alkylating Agent: Slowly add a molar excess (at least 2 equivalents) of 1-

bromobutane to the stirred reaction mixture.

Reaction Conditions: Heat the mixture to reflux and maintain this temperature for several

hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Filter the

mixture to remove the inorganic salts.

Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with a dilute acid

solution (to remove any unreacted aniline), water, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude N,N-Dibutylaniline can be purified by vacuum distillation to obtain

the final product.

Key Chemical Reactions and Mechanisms
N,N-Dibutylaniline, as a tertiary aromatic amine, participates in several characteristic chemical

reactions. The lone pair of electrons on the nitrogen atom makes it nucleophilic, while the
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benzene ring is activated towards electrophilic substitution.

N-Alkylation of Aniline
The synthesis of N,N-Dibutylaniline is a prime example of the N-alkylation of an amine. The

reaction proceeds via a nucleophilic substitution mechanism where the nitrogen atom of aniline

acts as the nucleophile, attacking the electrophilic carbon of the alkyl halide.

Reactants

Intermediates

Products

Aniline
(Nucleophile) N-Butylaniline

+ 1-Bromobutane
- HBr

1-Bromobutane
(Electrophile)

Dibutylanilinium Bromide+ 1-Bromobutane N,N-Dibutylaniline- HBr

HBr

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of N,N-Dibutylaniline.

Electrophilic Aromatic Substitution
The dibutylamino group is a strong activating group, directing incoming electrophiles to the

ortho and para positions of the benzene ring. This is due to the resonance donation of the

nitrogen's lone pair of electrons into the aromatic system.
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Caption: General mechanism for electrophilic aromatic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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